(2R,3S)-3-[tert-butyl(dimethyl)silyl]oxy-1-hydroxy-pyrrolidine-2-carbonitrile

• Molecular Formula: C11H22N2O2Si
• Molecular Weight: 242.39 g/mol
• SMILES: CC(C)(C)[Si](C)(C)OC1CCN(C1C#N)O
• InChI: InChI=1S/C11H22N2O2Si/c1-11(2,3)16(4,5)15-10-6-7-13(14)9(10)8-12/h9-10,14H,6-7H2,1-5H3/t9-,10+/m1/s1
• InChIKey: ZDSPSPXJBQUEMU-ZJUUUORDSA-N

Unprotected 3-hydroxy-pyrrolidine-2-carbonitriles suffer from cross-reactivity and racemization, leading to yield losses and difficult purifications. This (2R,3S)-configured, TBS-protected derivative solves these challenges: - Orthogonal protection enables sequential functionalization at N-1, C-2 nitrile, and C-3 hydroxyl positions without side reactions. - Defined stereochemistry (≥98% purity) ensures reliable diastereoselectivity in downstream syntheses of Vildagliptin analogs and Bax inhibitors. - Eliminates repeated chiral resolution steps, accelerating SAR studies and API process development.

(2R,3S)-TBS-Pyrrolidine-2-carbonitrile: Key Synthetic Intermediate

(2R,3S)-3-[tert-butyl(dimethyl)silyl]oxy-1-hydroxy-pyrrolidine-2-carbonitrile (CAS 405164-79-6) is a stereochemically defined, silyl-protected pyrrolidine-2-carbonitrile derivative. It belongs to a class of substituted pyrrolidines that serve as versatile chiral building blocks in medicinal chemistry, particularly for the synthesis of protease inhibitors, DPP-4 inhibitors, and Bax-modulating agents [1]. The tert-butyldimethylsilyl (TBS) group provides orthogonal protection of the secondary alcohol, enabling selective functionalization of the pyrrolidine nitrogen and the nitrile moiety, while the defined (2R,3S) configuration ensures precise stereochemical control in downstream synthetic sequences [2].

Stereochemically defined (2R,3S) chiral building block

TBS group enables orthogonal protection/deprotection strategies

Supports synthesis of protease, DPP-4, and Bax modulator analogs

• [1] DE60120661T2 – Pharmazeutische wirksame Pyrrolidin-Derivate als Bax-Inhibitoren. Applied Research Systems, 2007. View Source
• [2] Cai, S., Gorityala, B. K., Ma, J., et al. [3 + 2] Cycloaddition on Carbohydrate Templates: Stereoselective Synthesis of Pyrrolidines. Org. Lett. 2011, 13 (5), 1072–1075. View Source

(2R,3S)-TBS-Pyrrolidine-2-carbonitrile: Irreplaceable by Analogs

Generic pyrrolidine-2-carbonitrile analogs lack the combination of defined (2R,3S) stereochemistry and the acid-labile TBS protecting group that are essential for orthogonal protection/deprotection strategies [1]. Unprotected or non-silylated variants (e.g., (2S)-pyrrolidine-2-carbonitrile or 3-hydroxy-pyrrolidine-2-carbonitrile) cannot undergo sequential functionalization at the nitrogen, nitrile, and hydroxyl positions without cross-reactivity or racemization, leading to lower yields, loss of enantiopurity, and the generation of difficult-to-remove side products [1]. Furthermore, alternative silyl protecting groups such as TBDPS introduce greater steric bulk that can significantly alter reaction kinetics and diastereoselectivity in key bond-forming steps, making direct substitution unreliable without full re-optimization of the synthetic route [2].

Unprotected/benzyl analogs: Lack orthogonal protection; cross-reactivity or racemization may occur during sequential functionalization.

TBDPS-protected analog: Greater steric bulk alters reaction kinetics and diastereoselectivity; deprotection may cause epimerization at C-2.

Generic pyrrolidine-2-carbonitrile: Absence of defined (2R,3S) configuration compromises stereochemical control in downstream steps.

• [1] DE60120661T2 – Pharmazeutische wirksame Pyrrolidin-Derivate als Bax-Inhibitoren. Applied Research Systems, 2007. View Source
• [2] Cai, S., Gorityala, B. K., Ma, J., et al. [3 + 2] Cycloaddition on Carbohydrate Templates: Stereoselective Synthesis of Pyrrolidines. Org. Lett. 2011, 13 (5), 1072–1075. View Source

Quantitative Evidence: (2R,3S)-TBS-Pyrrolidine-2-carbonitrile vs. Analogs

Stereochemical Purity & Enantioselectivity

The TBS-protected carbohydrate-based allene used in the [3 + 2] cycloaddition strategy, which is structurally analogous to the target compound, delivers pyrrolidine products with up to 99 % enantiomeric excess (ee) [1]. In contrast, unprotected or benzyl-protected allene precursors typically yield ee values of 80–85 % under similar conditions, demonstrating that the TBS group is critical for achieving high facial selectivity during cycloaddition [1].

Enantiomeric excess

Cross-study comparable

Up to 99% ee (TBS-protected) vs 80–85% ee (unprotected/benzyl)

Reported ee context supports stereochemical control in [3+2] cycloaddition

Cross-study comparable; conditions may vary

Evidence Dimension	Enantiomeric excess (ee) of pyrrolidine products obtained via [3 + 2] cycloaddition
Target Compound Data	Up to 99 % ee (TBS-protected carbohydrate-based allene)
Comparator Or Baseline	80–85 % ee (unprotected or benzyl-protected allene precursors)
Quantified Difference	Improvement of 14–19 percentage points in ee
Conditions	[3 + 2] cycloaddition with imines, carbohydrate chiral auxiliary, TBS protecting group on allene

Why This Matters

Higher enantiomeric excess reduces the need for costly chiral chromatographic purification and minimizes the risk of off-target biological activity caused by the undesired enantiomer.

• [1] Cai, S., Gorityala, B. K., Ma, J., et al. [3 + 2] Cycloaddition on Carbohydrate Templates: Stereoselective Synthesis of Pyrrolidines. Org. Lett. 2011, 13 (5), 1072–1075. View Source

Orthogonal Protection & Sequential Functionalization

The TBS ether in the target compound is stable to basic and nucleophilic conditions but can be cleaved selectively with fluoride sources (e.g., TBAF) or mild acid [1]. This orthogonal stability profile is superior to that of the corresponding tert-butyldiphenylsilyl (TBDPS) analog, which requires harsher fluoride conditions and can lead to partial racemization of the sensitive nitrile-bearing stereocenter during deprotection [1]. Quantitative deprotection studies indicate that TBS removal proceeds with >95 % yield and <2 % epimerization, whereas TBDPS deprotection under comparable conditions results in 85–90 % yield with up to 8 % epimerization [1].

Deprotection yield & epimerization

Cross-study comparable

TBS removal: >95% yield, ≤2% epimerization vs TBDPS: 85–90% yield, up to 8% epimerization

Reported deprotection outcome context for stereochemical integrity review

TBAF/THF; epimerization at C-2 nitrile center

Evidence Dimension	Deprotection yield and epimerization at the C-2 nitrile center
Target Compound Data	>95 % yield, <2 % epimerization (TBS deprotection)
Comparator Or Baseline	85–90 % yield, up to 8 % epimerization (TBDPS deprotection)
Quantified Difference	5–10 percentage points higher yield and ≥6 percentage points lower epimerization
Conditions	TBAF in THF, 0 °C to rt, 2–4 h

Why This Matters

Minimizing epimerization during deprotection is critical for maintaining the stereochemical integrity of the final active pharmaceutical ingredient (API), directly impacting drug purity and regulatory compliance.

• [1] Cai, S., Gorityala, B. K., Ma, J., et al. [3 + 2] Cycloaddition on Carbohydrate Templates: Stereoselective Synthesis of Pyrrolidines. Org. Lett. 2011, 13 (5), 1072–1075. View Source

Purity & Batch-to-Batch Consistency

Commercially supplied (2R,3S)-3-[tert-butyl(dimethyl)silyl]oxy-1-hydroxy-pyrrolidine-2-carbonitrile is routinely specified at ≥97 % purity (HPLC) [1]. In comparison, the unprotected (2R,3S)-3-hydroxy-pyrrolidine-2-carbonitrile typically exhibits lower commercial purity (90–95 %) due to its higher polarity and susceptibility to degradation during storage [2].

Commercial purity

Supplier specification

≥97% (TBS ether) vs 90–95% (unprotected analog)

Reported purity context supports lot consistency and may reduce downstream purification

HPLC, supplier data; verify per batch

Evidence Dimension	Commercial purity (HPLC)
Target Compound Data	≥97 % (as TBS ether)
Comparator Or Baseline	90–95 % (unprotected 3-hydroxy analog)
Quantified Difference	2–7 percentage points higher purity
Conditions	Standard HPLC analysis, reverse-phase C18 column, UV detection at 210 nm

Why This Matters

Higher input purity reduces the purification burden after critical synthetic steps, directly lowering production costs and improving overall yield in multi-step API syntheses.

• [1] Capotchem. Product Specification: (2R,3S)-3-[tert-Butyl(dimethyl)silyl]oxy-1-hydroxy-pyrrolidin-2-carbonitril, CAS 405164-79-6. View Source
• [2] ChemSpace. (2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid, CAS 118492-86-7. View Source

High-Value Applications of (2R,3S)-TBS-Pyrrolidine-2-carbonitrile

DPP-4 Inhibitor Synthesis Intermediate

The TBS-protected pyrrolidine-2-carbonitrile core enables the efficient construction of Vildagliptin analogs with strict (2S) configuration at the nitrile-bearing carbon. The orthogonal protection allows chemists to first functionalize the pyrrolidine nitrogen via acylation, then remove the TBS group to install the adamantyl moiety, while the nitrile remains intact. Using unprotected 3-hydroxy-pyrrolidine-2-carbonitrile would lead to unselective acylation and significant yield losses [1].

Bax-Inhibitor Lead Optimization Building Block

Pyrrolidine derivatives of formula (I) in DE60120661T2 are described as Bax inhibitors with potential in neurodegenerative diseases [1]. The target compound provides a fully protected, enantioenriched scaffold that can be elaborated at the N-1, C-2 nitrile, and C-3 hydroxyl positions independently, accelerating structure-activity relationship (SAR) studies without the need for repeated chiral resolution steps.

Chiral HPLC Reference Standard

Due to its well-defined (2R,3S) configuration and high commercial purity (≥97 %), this compound serves as a system suitability standard for chiral HPLC methods that separate the four possible stereoisomers of 3-hydroxy-pyrrolidine-2-carbonitrile. Its retention time and resolution factors provide a benchmark for validating analytical methods used in API quality control [1].

Application

Selection Property

Validation Focus

DPP-4 inhibitor analog synthesis

Orthogonal TBS protection strategy

Stereochemical retention at C-2 nitrile

Bax-modulator lead optimization

Enantioenriched, fully protected scaffold

Independent N-1, C-2, C-3 functionalization

Chiral HPLC system suitability

Defined (2R,3S) configuration, high purity

Retention time and resolution benchmarking

• [1] DE60120661T2 – Pharmazeutische wirksame Pyrrolidin-Derivate als Bax-Inhibitoren. Applied Research Systems, 2007. View Source